Cas no 1016677-87-4 (2-(1,4-Diazepan-1-ylmethyl)benzonitrile)

• Product Name: 2-(1,4-Diazepan-1-ylmethyl)benzonitrile
• CAS No: 1016677-87-4
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• MDL: MFCD09817117
• CID: 4675894
• Update Time: 2025-10-31

2-(1,4-Diazepan-1-ylmethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1,4-DIAZEPAN-1-YLMETHYL)BENZONITRILE
• 2-[(1,4-diazepan-1-yl)methyl]benzonitrile
• 2-(1,4-Diazepan-1-ylmethyl)benzonitrile

• MDL： MFCD09817117
• Inchi： 1S/C13H17N3/c14-10-12-4-1-2-5-13(12)11-16-8-3-6-15-7-9-16/h1-2,4-5,15H,3,6-9,11H2
• InChI Key： ZKXOJQPBGKJDSD-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2C#N)CCNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 255
• Topological Polar Surface Area: 39.1

Additional information on 2-(1,4-Diazepan-1-ylmethyl)benzonitrile

Comprehensive Overview of 2-(1,4-Diazepan-1-ylmethyl)benzonitrile (CAS No. 1016677-87-4)

2-(1,4-Diazepan-1-ylmethyl)benzonitrile, with the CAS registry number 1016677-87-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of benzonitrile derivatives, which are widely studied for their potential applications in drug discovery and material science. The presence of a 1,4-diazepane ring in its structure enhances its versatility, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for nitrile-containing compounds like 2-(1,4-Diazepan-1-ylmethyl)benzonitrile has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its potential as a pharmacophore for targeting neurological and metabolic disorders. The compound's unique structure allows it to interact with various biological targets, which aligns with the growing trend of precision medicine and personalized therapeutics.

The synthesis of 2-(1,4-Diazepan-1-ylmethyl)benzonitrile involves multi-step organic reactions, including alkylation and cyclization processes. Its high purity and stability under standard conditions make it suitable for laboratory and industrial applications. Additionally, the compound's solubility in common organic solvents facilitates its use in various chemical reactions, further broadening its utility.

From an environmental perspective, 2-(1,4-Diazepan-1-ylmethyl)benzonitrile is considered a low-toxicity compound, which aligns with the increasing focus on green chemistry and sustainable practices. This aspect is particularly relevant to industries aiming to reduce their ecological footprint while maintaining high efficiency in chemical synthesis.

The compound's relevance extends to the field of computational chemistry, where it is often used as a model to study molecular interactions and drug-receptor binding. With the rise of AI-driven drug discovery, 2-(1,4-Diazepan-1-ylmethyl)benzonitrile serves as a valuable reference for training algorithms to predict bioactive molecules.

In summary, 2-(1,4-Diazepan-1-ylmethyl)benzonitrile (CAS No. 1016677-87-4) is a multifaceted compound with promising applications in pharmaceuticals, materials science, and computational research. Its unique structural features and compatibility with modern scientific trends make it a subject of ongoing exploration and innovation.